Cas no 2229249-63-0 (ethyl 4-(4-aminobutyl)piperidine-1-carboxylate)

• Product Name: ethyl 4-(4-aminobutyl)piperidine-1-carboxylate
• CAS No: 2229249-63-0
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5867590
• PubChem ID: 165965616
• Update Time: 2025-10-29

ethyl 4-(4-aminobutyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-aminobutyl)piperidine-1-carboxylate
• EN300-1733655
• 2229249-63-0

• Inchi： 1S/C12H24N2O2/c1-2-16-12(15)14-9-6-11(7-10-14)5-3-4-8-13/h11H,2-10,13H2,1H3
• InChI Key： YPOZCGWYDMJMRG-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CCCCN)CC1)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Additional information on ethyl 4-(4-aminobutyl)piperidine-1-carboxylate

Research Brief on Ethyl 4-(4-Aminobutyl)piperidine-1-carboxylate (CAS: 2229249-63-0): Recent Advances and Applications

Ethyl 4-(4-aminobutyl)piperidine-1-carboxylate (CAS: 2229249-63-0) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential in modulating biological targets, particularly in the central nervous system (CNS) and oncology. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activities, and therapeutic potential.

The synthesis of ethyl 4-(4-aminobutyl)piperidine-1-carboxylate typically involves multi-step organic reactions, including the functionalization of the piperidine ring and subsequent introduction of the aminobutyl side chain. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and industrial applications. Notably, a study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized route for its synthesis, achieving a high yield of over 85% with minimal byproducts. This progress is critical for scaling up production and facilitating further pharmacological investigations.

In terms of biological activity, ethyl 4-(4-aminobutyl)piperidine-1-carboxylate has shown promise as a precursor for the development of novel CNS-targeting agents. Its structural similarity to known neuromodulators allows it to interact with neurotransmitter receptors, such as serotonin and dopamine receptors. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2023) reported that derivatives of this compound exhibited moderate affinity for the 5-HT2A receptor, suggesting potential applications in treating psychiatric disorders. Additionally, its role in oncology has been explored, with preliminary data indicating that certain analogs may inhibit tumor cell proliferation by interfering with key signaling pathways.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Current research is focused on structural modifications to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinically relevant therapeutics. In conclusion, ethyl 4-(4-aminobutyl)piperidine-1-carboxylate represents a valuable scaffold in medicinal chemistry, with ongoing studies poised to unlock its full potential in addressing unmet medical needs.